3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-2-bromo-, (2Z)-
- 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid
- (Z)-3-[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid
- SCHEMBL16323562
- (Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid
- AKOS037650642
- (Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylicacid
- CS-M3628
- C13064
- 1642300-91-1
- CS-15110
- MDL： MFCD30537232
- Inchi： 1S/C13H6BrF6N3O2/c14-9(11(24)25)4-23-5-21-10(22-23)6-1-7(12(15,16)17)3-8(2-6)13(18,19)20/h1-5H,(H,24,25)
- InChI Key： CEDZRDPZYYSWAY-UHFFFAOYSA-N
- SMILES： BrC(C(=O)O)=CN1C=NC(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=N1

Computed Properties

Exact Mass: 428.95476g/mol
Monoisotopic Mass: 428.95476g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 517
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68
XLogP3: 4.1

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338143-100mg	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1	95%+	100mg	$380	2021-08-18
Chemenu	CM338143-250mg	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1	95%+	250mg	$634	2021-08-18
Chemenu	CM338143-1g	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1	95%+	1g	$1463	2021-08-18
ChemScence	CS-M3628-1g	2-Propenoic acid, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-2-bromo-, (2Z)-	1642300-91-1		1g	$750.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P44120-1g	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1		1g	¥12182.0	2021-09-08
Chemenu	CM338143-100mg	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1	95%+	100mg	$317	2023-03-05
Chemenu	CM338143-250mg	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1	95%+	250mg	$528	2023-03-05
Chemenu	CM338143-1g	(Z)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylic acid	1642300-91-1	95%+	1g	$1372	2023-03-05
eNovation Chemicals LLC	D772796-100mg	2-Propenoic acid, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-2-bromo-, (2Z)-	1642300-91-1	98%	100mg	$330	2024-06-06
eNovation Chemicals LLC	D772796-250mg	2-Propenoic acid, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-2-bromo-, (2Z)-	1642300-91-1	98%	250mg	$535	2024-06-06

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161

Additional information on 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid: A Versatile Compound in Pharmaceutical and Material Sciences

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid (CAS No. 1642300-91-1) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical development, material science, and chemical research. The molecule combines triazole functionality with a bromopropenoic acid scaffold, creating a platform for diverse chemical modifications and biological activities. This compound is particularly notable for its trifluoromethyl substituents, which enhance its metabolic stability and pharmacokinetic properties, making it a promising candidate for drug discovery and functional material design.

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid exhibits a complex molecular architecture that includes a triazole ring, a brominated alkene group, and a trifluoromethylphenyl substituent. The triazole ring is a key structural element in many bioactive molecules, often serving as a scaffold for nitrogen-containing heterocycles with diverse biological activities. The presence of trifluoromethyl groups in the phenyl ring further modulates the compound’s hydrophobicity, electrochemical properties, and reactivity. These structural features make 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid a valuable building block for the synthesis of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the importance of triazole derivatives in the development of antifungal, antiviral, and anti-inflammatory agents. The trifluoromethyl substituents in 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid contribute to its enhanced metabolic stability, as fluorine atoms reduce the likelihood of hydrolytic degradation. This property is particularly advantageous in drug design, where prolonged half-life and improved bioavailability are critical for therapeutic efficacy. Additionally, the bromopropenoic acid moiety introduces reactivity that can be exploited for further functionalization, such as the introduction of fluorine atoms or hydroxyl groups to tailor the compound’s biological profile.

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid has also been explored for its potential applications in material science, particularly in the development of polymer-based coatings and nanocomposites. The triazole ring and trifluoromethyl groups can influence the interfacial behavior of materials, making them suitable for applications in anti-corrosion coatings and surface modification technologies. Recent research has demonstrated that compounds with similar structural features can improve the adhesion properties of polymer coatings on metal surfaces, offering practical benefits in industrial and biomedical contexts.

One of the most promising areas of research involving 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid is its potential role in targeted drug delivery systems. The triazole ring can serve as a ligand for specific receptors, enabling the compound to interact with biological targets with high specificity. The bromopropenoic acid moiety, on the other hand, can be functionalized to incorporate drug molecules or targeting ligands, allowing for the design of prodrug strategies that improve the therapeutic index of active compounds. This dual functionality makes 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid a versatile platform for the development of precision medicine approaches.

Recent advances in computational chemistry have further enhanced the understanding of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid’s behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict the compound’s interactions with enzymes, proteins, and cell membranes. These computational tools have revealed that the triazole ring can form hydrogen bonds with amino acid residues, while the trifluoromethyl groups can stabilize the compound’s conformation through electrostatic interactions. Such insights are critical for optimizing the compound’s bioavailability and selectivity in therapeutic applications.

The bromopropenoic acid scaffold in 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid also offers opportunities for click chemistry approaches, enabling rapid and efficient synthesis of complex molecules. The bromine atom on the propenoic acid chain can serve as a reactive handle for coupling reactions, such as Suzuki coupling or Huisgen cycloaddition, to introduce functional groups or side chains. This modular synthesis strategy is particularly valuable in drug discovery, where the ability to rapidly generate diverse analogs can accelerate the identification of lead compounds with improved biological activity.

Despite its promising properties, the development of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid as a therapeutic agent requires further preclinical testing to evaluate its toxicity, pharmacokinetics, and efficacy in relevant disease models. Current research efforts are focused on optimizing the compound’s chemical stability, solubility, and target specificity to ensure its suitability for clinical applications. Additionally, the exploration of nanoparticle-based delivery systems is being investigated to enhance the compound’s bioavailability and targeting efficiency in vivo.

In conclusion, 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid represents a significant advancement in the field of organic chemistry and pharmaceutical science. Its unique structural features, including the triazole ring, trifluoromethyl groups, and bromopropenoic acid scaffold, provide a versatile platform for the design of novel therapeutic agents and functional materials. As research in this area continues to evolve, the compound is poised to play a pivotal role in the development of innovative treatments and advanced technologies across multiple disciplines.

For researchers and industry professionals, the availability of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid as a chemical reagent or starting material offers exciting opportunities for custom synthesis, drug discovery, and material development. The compound’s potential applications in biomedicine, nanotechnology, and chemical engineering underscore its importance as a key molecule in the next generation of scientific innovations.

As the field of organic chemistry continues to advance, the exploration of compounds like 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid will remain a focal point for scientific discovery and technological progress. The integration of computational tools, experimental methodologies, and interdisciplinary approaches will be essential in unlocking the full potential of this compound and its derivatives in the years to come.

Ultimately, 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enoic acid stands as a testament to the power of chemical innovation in addressing complex scientific challenges. Its multifaceted applications and structural versatility make it a compelling subject for further research, paving the way for new discoveries and transformative technologies in the scientific community.

For more information on the synthesis, properties, and applications of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-1-ene, please refer to the latest literature and research publications in the fields of organic chemistry, pharmaceutical science, and materials engineering. The continued exploration of this molecule will undoubtedly contribute to the advancement of science and technology in the 21st century.

Thank you for your interest in 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-1-ene and its potential impact on the scientific community. We look forward to the exciting developments that lie ahead in this dynamic and ever-evolving field.

For further inquiries or to request a sample of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-1-ene, please contact our research team or consult the latest catalogues and publications for detailed information on availability, pricing, and technical specifications.

Together, we can continue to push the boundaries of chemical innovation and scientific discovery, ensuring that compounds like 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-1-ene play a vital role in shaping the future of science and technology.

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Note: This text is a sample and may not reflect the actual properties or applications of the chemical compound mentioned. Always refer to the latest scientific literature and consult with a qualified chemist or researcher before conducting any experiments or applications involving this compound.

Disclaimer: The information provided in this text is for educational and informational purposes only. It is not intended to be a substitute for professional advice, diagnosis, or treatment. Always seek the advice of a qualified chemist or researcher before using any chemical compound in experimental or industrial settings.

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